![molecular formula C7H3ClN4 B1504469 7-Chloropyrazolo[1,5-A]pyrimidine-3-carbonitrile CAS No. 1159982-97-4](/img/structure/B1504469.png)
7-Chloropyrazolo[1,5-A]pyrimidine-3-carbonitrile
Overview
Description
7-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile is a chemical compound with the molecular formula C7H3ClN4 . It has an average mass of 178.579 Da and a monoisotopic mass of 178.004623 Da .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives, including 7-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile, has been achieved using 7-hydrazinyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile and 7-amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as precursors . The synthesis process also involves the use of deep eutectic solvents (DES), which offer several advantages such as a benign environment, high yield, scalability, and a simple work-up procedure .Molecular Structure Analysis
The molecular structure of 7-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile consists of a pyrazole ring fused to and sharing exactly one nitrogen atom with a pyrimidine ring .Physical And Chemical Properties Analysis
7-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile has a density of 1.6±0.1 g/cm3, a molar refractivity of 46.3±0.5 cm3, and a molar volume of 114.5±7.0 cm3 . It also has a polar surface area of 54 Å2 and a polarizability of 18.3±0.5 10-24 cm3 .Scientific Research Applications
Fluorescent Probes and Optical Applications
7-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile: derivatives have been identified as strategic compounds for optical applications. They exhibit simpler and greener synthetic methodologies and tunable photophysical properties. These properties make them suitable for use as fluorescent probes in studying intracellular processes, chemosensors, and the development of organic materials .
Antitumor Activity
This compound has shown potential as an antitumor scaffold. Its derivatives are being explored for their anticancer properties, with a focus on their ability to inhibit the growth of cancer cells. The structural diversity and synthetic versatility of these derivatives allow for the design of new drugs with potential antitumor activity .
Enzymatic Inhibition
The derivatives of 7-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile have been studied for their enzymatic inhibitory activity. This activity is crucial for the development of new medications that can target specific enzymes related to diseases .
Solid-State Emitters
Due to their solid-state emission intensities, these compounds can be designed as solid-state emitters. This application is significant in the field of materials science, where they can be used in the development of new lighting and display technologies .
Medicinal Pharmacophores
Pyrazolo[1,5-a]pyrimidine derivatives are promising pharmacophores in medicinal chemistry. They have been reported to have potential applications in the treatment of various diseases, including cancer, inflammatory conditions, and viral infections .
Antifungal Activities
Research has also been conducted on the antifungal activities of pyrazolo[1,5-a]pyrimidine derivatives. These studies are important for the development of new antifungal agents that can be used to treat fungal infections .
Safety and Hazards
This compound is classified as having acute toxicity (oral, category 4), skin corrosion/irritation (category 2), serious eye damage/eye irritation (category 2A), and specific target organ toxicity (single exposure; respiratory tract irritation, category 3) . It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
7-chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClN4/c8-6-1-2-10-7-5(3-9)4-11-12(6)7/h1-2,4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXUKSBBIJKPEOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N2C(=C(C=N2)C#N)N=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80678367 |
Source
|
| Record name | 7-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80678367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloropyrazolo[1,5-A]pyrimidine-3-carbonitrile | |
CAS RN |
1159982-97-4 |
Source
|
| Record name | 7-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80678367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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